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Compound of Interest

Compound Name: AV-105

Cat. No.: B605694 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety, handling, and disposal information for

AV-105, identified as Poly(lactide-co-glycolide) (PLGA), a biodegradable polymer widely utilized

in biomedical research and drug delivery applications. Adherence to these guidelines is critical

for ensuring a safe laboratory environment.

PLGA is generally not classified as a hazardous substance; however, proper handling and

personal protective equipment are necessary to minimize any potential risks.[1][2] The primary

concerns are the inhalation of dust and direct contact with the skin and eyes.[3][4]

Personal Protective Equipment (PPE)
The following table summarizes the required personal protective equipment when handling AV-
105 in a laboratory setting.
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Equipment Specification Purpose

Eye Protection
Safety glasses with side

shields or goggles.

To prevent eye contact with

PLGA particles.[5][6]

Hand Protection
Chemical-resistant gloves

(e.g., nitrile).

To avoid direct skin contact.[7]

[8]

Body Protection Laboratory coat.
To protect clothing and skin

from contamination.[8]

Respiratory Protection
NIOSH-approved dust mask

(e.g., N95).

Required when handling the

powder form to prevent

inhalation of dust particles.[3]

[7]

Operational Plan: Step-by-Step Handling
Procedures
1. Preparation and Engineering Controls:

Ensure a well-ventilated work area to minimize dust accumulation. A laboratory fume hood or

an area with appropriate exhaust ventilation should be used when handling powdered AV-
105.[1][6]

Before handling, ensure that an eye-wash station and safety shower are readily accessible.

[2][6]

2. Handling the Substance:

Wear all required PPE as specified in the table above.

Avoid the formation of dust when handling the solid polymer.[1][7]

Prevent contact with skin, eyes, and clothing.[4][9]

Do not eat, drink, or smoke in the designated work area.[10]
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3. Storage:

Store AV-105 in a tightly sealed container in a cool, dry, and well-ventilated place.[1][10]

Protect the substance from moisture, as it degrades via hydrolysis.[10][11]

Keep away from strong oxidizing agents.[9][10]

4. In Case of a Spill:

For small spills, sweep up the solid material, taking care to avoid creating dust, and place it

in a suitable, labeled container for disposal.[1][7]

Ensure adequate ventilation during cleanup.[7]

Avoid releasing the substance into the environment.[1]

Disposal Plan
Dispose of waste AV-105 and any contaminated materials through a licensed disposal

company.[1]

Do not dispose of chemical waste down the sink, as this can lead to environmental

contamination.[8]

Contaminated gloves and other disposable PPE should be disposed of in accordance with

applicable laboratory and local regulations.[7]

Emergency First-Aid Procedures
After Inhalation: Move the individual to fresh air. If breathing becomes difficult, seek medical

attention.[2]

After Skin Contact: Wash the affected area thoroughly with soap and water.[2][7]

After Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,

also under the eyelids. If irritation persists, seek medical attention.[2][9]
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After Ingestion: Rinse the mouth with water. Do not induce vomiting. Seek medical advice.[2]

Experimental Workflow for Handling AV-105

Preparation Handling Cleanup & Disposal

Verify Ventilation
(Fume Hood)

Don Personal
Protective Equipment

Weigh/Transfer
AV-105 Powder

Perform Experimental
Procedure

Clean Work Area
& Equipment

Segregate Waste
(Solid & Contaminated PPE)

Dispose via Licensed
Contractor

Click to download full resolution via product page

Caption: Workflow for the safe handling of AV-105 (Poly(lactide-co-glycolide)).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Safety and Handling Protocols for AV-105
(Poly(lactide-co-glycolide))]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b605694#personal-protective-equipment-for-handling-
av-105]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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